Cas no 34576-85-7 (3,6-Dichloro-1-benzothiophene-2-carbonyl chloride)

• Product Name: 3,6-Dichloro-1-benzothiophene-2-carbonyl chloride
• CAS No: 34576-85-7
• MF: C₉H₃Cl₃OS
• MW: 265.543518304825
• MDL: MFCD01108758
• CID: 89085
• PubChem ID: 2748328
• Update Time: 2025-05-21

3,6-Dichloro-1-benzothiophene-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3,6-Dichlorobenzo[b]thiophene-2-carbonyl chloride
• 3,6-Dichloro-1-benzothiophene-2-carbonyl chloride
• 2-Chlorcarbonyl-3,6-dichlorbenzo<b>thiophen
• 3,6-Dichlor-benzo-<b>-thiophen-2-carbonsaeurechlorid
• 3,6-DICHLORO-BENZO[B]THIOPHENE-2-CARBONYL CHLORIDE
• SCHEMBL2723054
• 34576-85-7
• MFCD01108758
• J-019656
• DTXSID20372716
• JCTLRFNZVZCAHR-UHFFFAOYSA-N
• AKOS000281428
• 3,6-Dichlorobenzothiophene-2-carbonyl chloride
• FT-0683337
• 3,6-dichlorobenzo[b]thiophene-2-carbonylchloride
• FS-6243
• 3,6-dichlorobenzo[b]-thiophene-2-carboxylic acid chloride
• EN300-21399
• AT22462
• STK299398
• BBL014198
• 3,6-Dichloro-benzo[b]thiophene-2-carbonylchloride
• Benzo[b]thiophene-2-carbonyl chloride, 3,6-dichloro-
• ALBB-011344

• MDL： MFCD01108758
• Inchi： 1S/C9H3Cl3OS/c10-4-1-2-5-6(3-4)14-8(7(5)11)9(12)13/h1-3H
• InChI Key： JCTLRFNZVZCAHR-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)Cl)SC2C=C(C=CC=21)Cl

Computed Properties

• Exact Mass: 263.89700
• Monoisotopic Mass: 263.897019g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5
• Topological Polar Surface Area: 45.3Ų

Experimental Properties

• Color/Form: powder
• Density: 1.625
• Boiling Point: 375°Cat760mmHg
• Flash Point: 180.6°C
• Refractive Index: 1.691
• PSA: 45.31000
• LogP: 4.58710
• Solubility: Not determined
• Sensitiveness: Moisture Sensitive

3,6-Dichloro-1-benzothiophene-2-carbonyl chloride Security Information

• Hazardous Material transportation number：UN3261
• HazardClass：8
• PackingGroup：III
• Safety Term：8
• Packing Group：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on 3,6-Dichloro-1-benzothiophene-2-carbonyl chloride

Comprehensive Overview of 3,6-Dichloro-1-benzothiophene-2-carbonyl chloride (CAS No. 34576-85-7)

3,6-Dichloro-1-benzothiophene-2-carbonyl chloride (CAS No. 34576-85-7) is a highly specialized chemical compound widely utilized in pharmaceutical and agrochemical research. This organochlorine derivative belongs to the benzothiophene family, a class of heterocyclic compounds known for their diverse biological activities. The presence of two chlorine atoms at the 3 and 6 positions, along with a reactive carbonyl chloride group, makes this compound a valuable intermediate in synthetic chemistry.

In recent years, the demand for benzothiophene derivatives has surged due to their applications in drug discovery and material science. Researchers are particularly interested in 3,6-Dichloro-1-benzothiophene-2-carbonyl chloride for its role in synthesizing novel small-molecule inhibitors and fluorescence probes. Its unique structural features enable the development of compounds with enhanced binding affinity and selectivity, addressing key challenges in targeted therapy and diagnostic imaging.

The compound’s CAS No. 34576-85-7 is frequently searched in academic and industrial databases, reflecting its importance in organic synthesis. Users often inquire about its synthetic routes, purification methods, and handling precautions. Given the growing emphasis on green chemistry, there is also significant interest in optimizing its production to minimize environmental impact. Recent studies highlight the potential of catalytic chlorination and microwave-assisted synthesis to improve yield and reduce waste.

Another trending topic linked to 3,6-Dichloro-1-benzothiophene-2-carbonyl chloride is its application in covalent organic frameworks (COFs). These porous materials are gaining traction for gas storage, catalysis, and sensing. The compound’s reactive carbonyl chloride group serves as a key building block for constructing COFs with tailored functionalities. This aligns with the broader scientific community’s focus on sustainable materials and energy storage solutions.

From a commercial perspective, suppliers and distributors of 34576-85-7 often highlight its high purity (>98%) and stability under controlled conditions. Quality control is critical, as impurities can affect downstream applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its composition. Additionally, regulatory compliance with REACH and GMP standards ensures its safe use in research and development.

In conclusion, 3,6-Dichloro-1-benzothiophene-2-carbonyl chloride (CAS No. 34576-85-7) is a versatile compound with expanding applications in pharmaceuticals, agrochemicals, and advanced materials. Its relevance to drug design, catalysis, and material science underscores its importance in modern chemistry. As research progresses, further innovations in its synthesis and utilization are expected to emerge, solidifying its role in scientific and industrial advancements.